Cas no 2248334-49-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate
• CAS No: 2248334-49-6
• MF: C₂₁H₁₈FNO₄
• MW: 367.370329380035
• CID: 6448776
• PubChem ID: 165732132
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248334-49-6
• EN300-6521033
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate

• Inchi： 1S/C21H18FNO4/c22-15-9-7-14(8-10-15)13-21(11-3-4-12-21)20(26)27-23-18(24)16-5-1-2-6-17(16)19(23)25/h1-2,5-10H,3-4,11-13H2
• InChI Key： ROBHYUNBTVLQPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCCC1

Computed Properties

• Exact Mass: 367.12198622g/mol
• Monoisotopic Mass: 367.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248334-49-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a dioxo isoindole moiety and a cyclopentane carboxylate group substituted with a 4-fluorophenylmethyl group. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as multicomponent reactions and transition metal-catalyzed coupling reactions. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate involves a series of carefully orchestrated steps, including the formation of the isoindole core and subsequent functionalization to introduce the cyclopentane carboxylate group. These methods not only ensure high yields but also maintain the structural integrity required for its intended applications.

The compound's structure suggests potential applications in drug delivery systems and as a precursor for more complex molecules. The dioxo isoindole moiety is known to exhibit interesting pharmacological properties, while the cyclopentane carboxylate group provides versatility in terms of functionalization and bioavailability. Recent studies have explored the use of similar compounds in targeted drug delivery, where the 4-fluorophenylmethyl group can serve as a targeting ligand for specific receptors or enzymes.

In terms of spectroscopic analysis, this compound has been thoroughly investigated using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular geometry, confirming the planar structure of the isoindole ring system and the stereochemistry of the cyclopentane carboxylate group. Such information is crucial for understanding its interaction with biological systems and optimizing its performance in various applications.

From a biological standpoint, this compound has shown promise in preliminary assays evaluating its cytotoxicity and selectivity against cancer cell lines. The presence of the fluorophenylmethyl group introduces electronic effects that may enhance its binding affinity to specific proteins or enzymes. However, further studies are required to fully elucidate its pharmacokinetic properties and safety profile.

Looking ahead, researchers are exploring innovative ways to modify this compound to enhance its therapeutic potential. For instance, incorporating additional functional groups or altering the substituents on the isoindole ring could lead to new generations of compounds with improved efficacy and reduced side effects. Collaborative efforts between chemists and biologists are expected to drive this field forward, paving the way for novel applications in medicine and materials science.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylate represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a key player in future research endeavors. As our understanding of this compound deepens, so too will its role in advancing scientific knowledge and practical applications.